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Abstract

Oxadiargyl is a selective, pre- and early post-emergence herbicide belonging to the
oxadiazole chemical class. Developed in the early 1990s by Rhéne-Poulenc (now part of Bayer
CropScience), it has become a significant tool for the management of a broad spectrum of
annual grasses and broadleaf weeds in a variety of agricultural settings. Its mode of action is
the inhibition of the enzyme protoporphyrinogen 1X oxidase (PPO), a key component in the
chlorophyll and heme biosynthesis pathways in plants. This inhibition leads to the accumulation
of protoporphyrin IX, a photodynamic molecule that, in the presence of light, generates reactive
oxygen species, causing rapid cell membrane disruption and ultimately, weed death. This
technical guide provides a comprehensive overview of the discovery, history, synthesis, mode
of action, and development of oxadiargyl, with a focus on its chemical properties, efficacy, and
the experimental methodologies used in its evaluation.

Discovery and History

The development of oxadiargyl, with the test code RP-020630 and trade names such as Raft®
and Topstar®, originated in the laboratories of the French agrochemical company Rhoéne-
Poulenc in the early 1990s. The company, which later became part of Aventis CropScience and
was subsequently acquired by Bayer CropScience, was actively researching new herbicidal
compounds with novel modes of action and improved selectivity. The oxadiazole class of
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chemistry was a focal point of this research, leading to the identification of oxadiargyl as a
potent inhibitor of protoporphyrinogen 1X oxidase.

Following its initial discovery, oxadiargyl underwent extensive evaluation throughout the 1990s
in laboratory, greenhouse, and field trials to determine its efficacy, crop safety, and
environmental profile. These studies demonstrated its effectiveness at low application rates
against a wide range of economically important weeds. Its global development targeted key
crops such as rice and sugarcane, with subsequent expansion to include sunflowers, potatoes,
and various transplanted vegetables.[1]

Chemical Synthesis and Properties

The industrial synthesis of oxadiargyl is a multi-step process that requires precise control of
reaction conditions. While several synthetic routes have been patented, a common approach
involves the following key stages:

o Oxadiazolone Ring Formation: The synthesis typically begins with the construction of the
1,3,4-oxadiazol-2(3H)-one ring. This is often achieved through the reaction of hydrazine
derivatives with carboxylic acid precursors.[2]

o Functionalization: The heterocyclic core is then functionalized with the characteristic
trifluoromethyl-substituted aromatic group. This is generally accomplished through
nucleophilic substitution or coupling reactions.[2]

» Alkylation: A crucial step is the alkylation of an intermediate, oxadiazon phenol, which can be
obtained from the hydrolysis of the related herbicide oxadiazon. This alkylation is performed
using reagents like propargy! p-toluenesulfonate or propargyl chloride under controlled
pressure and in the presence of a catalyst and an acid-binding agent.[3][4]

 Purification: The final stage involves the purification of the technical-grade oxadiargyl,
typically through crystallization or solvent extraction, to achieve a high level of purity.

A patented method describes the reaction of oxadiazon phenol with propargy! p-
toluenesulfonate in an aprotic organic solvent in the presence of a carbonate. This process is
noted for its high yield and safety, as it avoids the use of more hazardous reagents.
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hvsicochemical ies of Oxadiarayl

Property Value

] 5-tert-butyl-3-[2,4-dichloro-5-(prop-2-yn-1-
Chemical Name )
yloxy)phenyl]-1,3,4-oxadiazol-2(3H)-one

CAS Number 39807-15-3

Molecular Formula C15H14CI2N203

Molecular Weight 341.2 g/mol

Appearance White to beige powder
Melting Point 131 °C

Vapor Pressure 2.5x 1073 mPa (25 °C)
Water Solubility 0.37 mg/L (20 °C)

LogP (n-octanol/water) 3.95

Soil Half-life (t1/2) 4.5 - 7.6 days in paddy soil

Mode of Action: Protoporphyrinogen IX Oxidase
Inhibition

Oxadiargyl exerts its herbicidal activity through the inhibition of protoporphyrinogen IX oxidase
(PPO), a critical enzyme in the tetrapyrrole biosynthesis pathway. This pathway is responsible

for the production of both chlorophyll, essential for photosynthesis, and heme, a component of
cytochromes involved in cellular respiration.

The mechanism of action unfolds as follows:

o Uptake and Translocation: As a pre-emergence herbicide, oxadiargyl is primarily absorbed
by the emerging shoots of susceptible weeds as they grow through the treated soil layer. It
has very limited translocation within the plant.

» Enzyme Inhibition: Oxadiargyl binds to and inhibits the PPO enzyme located in the

chloroplast.
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e Accumulation of Protoporphyrinogen IX: The inhibition of PPO leads to the accumulation of
its substrate, protoporphyrinogen IX, within the plastids.

o Extracellular Oxidation and Photodynamic Damage: This excess protoporphyrinogen IX
leaks into the cytoplasm where it is rapidly oxidized to protoporphyrin 1X. In the presence of
light and oxygen, protoporphyrin IX acts as a photosensitizer, generating highly reactive
singlet oxygen (*O2).

o Cellular Damage: Singlet oxygen initiates lipid peroxidation, leading to the rapid disruption of
cell membranes and the loss of cellular integrity. This results in the characteristic symptoms
of PPO-inhibiting herbicides, including wilting, necrosis, and eventual death of the weed. The
process is light-dependent, and the herbicidal effects are accelerated under sunny
conditions.

// Nodes Protoporphyrinogen_IX [label="Protoporphyrinogen IX", fillcolor="#F1F3F4",
fontcolor="#202124"]; PPO [label="Protoporphyrinogen\nOxidase (PPO)", shape=octagon,
fillcolor="#4285F4", fontcolor="#FFFFFF"]; Oxadiargyl [label="Oxadiargyl", shape=box,
style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Protoporphyrin_IX
[label="Protoporphyrin IX", fillcolor="#FBBCO05", fontcolor="#202124"]; Chlorophyll_Heme
[label="Chlorophyll & Heme\n(Normal Pathway)", fillcolor="#34A853", fontcolor="#FFFFFF"];
Accumulation [label="Accumulation and\nleakage to cytoplasm", shape=ellipse, style=filled,
fillcolor="#F1F3F4", fontcolor="#202124"]; Oxidation [label="Oxidation", shape=ellipse,
style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Light_O2 [label="Light + O2",
shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; Singlet_Oxygen
[label="Singlet Oxygen (*O2)", shape=ellipse, style=filled, fillcolor="#EA4335",
fontcolor="#FFFFFF"]; Lipid_Peroxidation [label="Lipid Peroxidation", shape=ellipse,
style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Cell_Death [label="Cell Death",
shape=cds, style=filled, fillcolor="#202124", fontcolor="#FFFFFF"];

I/l Edges Protoporphyrinogen_IX -> PPO [label="Substrate"]; PPO -> Protoporphyrin_IX
[label="Catalyzes"]; Protoporphyrin_IX -> Chlorophyll_Heme; Oxadiargyl -> PPO
[label="Inhibits", color="#EA4335", fontcolor="#EA4335", arrowhead=tee];
Protoporphyrinogen_IX -> Accumulation [style=dashed]; Accumulation -> Oxidation [label="in
cytoplasm"]; Oxidation -> Protoporphyrin_IX [style=dashed]; Protoporphyrin_IX -> Light_0O2
[label="interacts with", style=dashed]; Light O2 -> Singlet_Oxygen [label="generates"];
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Singlet_Oxygen -> Lipid_Peroxidation; Lipid_Peroxidation -> Cell_Death; } dot Caption: Mode
of action of oxadiargyl via PPO inhibition.

Efficacy and Application

Oxadiargyl is effective against a broad spectrum of annual grass and broadleaf weeds. Its
efficacy is generally not dependent on soil texture, which provides flexibility in its application
across different agricultural environments.

Weed Control Spectrum

Key weeds controlled by oxadiargyl include:

o Broadleaf Weeds: Amaranthus spp., Bidens spp., Chenopodium album, Malva spp.,
Polygonum spp., Portulaca oleracea, Solanum nigrum.

e Grasses: Echinochloa crus-galli, Leptochloa spp., Brachiaria spp., Digitaria spp., Eleusine
indica, Panicum spp.

e Sedges: Annual sedges.

Application Rates and Crop Selectivity

Application rates of oxadiargyl vary depending on the target crop and weed pressure.

Crop Application Rate (g a.i./ha)
Rice 50 - 150

Sunflower, Potato, Vegetables 300 - 500

Sugarcane 300 - 500

Perennial Crops (Fruit trees, Citrus) 500 - 1500

Oxadiargyl has demonstrated good crop safety in a range of crops, including rice, sugarcane,
sunflowers, potatoes, and transplanted vegetables such as cabbage, cauliflower, and broccoli.
However, some phytotoxicity has been observed in certain crops like cumin at higher
application rates, although the crop often recovers.
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Experimental Protocols

The development of oxadiargyl was supported by extensive field trials to evaluate its efficacy
and crop safety. The following provides an overview of typical experimental methodologies
employed.

Field Trials for Efficacy and Crop Safety Assessment

A series of replicated small-plot trials were conducted in various regions, such as Australia, to
screen for weed efficacy and crop safety in horticultural crops.

o Experimental Design: Randomized complete block design with 3-4 replicates.
e Plot Size: 10 to 30 m2.

» Herbicide Application:

[¢]

Formulation: 400 g a.i./L suspension concentrate.

[e]

Application Method: Applied with flat fan nozzles.

Water Rate: 200 to 300 L/ha.

o

[¢]

Application Pressure: 200 to 300 kPa.

o

Timing: Post-plant pre-crop emergence or pre-plant in transplanted crops.
e Assessments:

o Methodology: Whole plot subjective ratings.

o Rating System: European Weed Research System (EWRS) scales.
» Weed Control Efficacy: 1 (total weed control) to 9 (no effect on weeds).
» Crop Tolerance: 1 (healthy plant) to 9 (crop killed).

/I Nodes start [label="Field Trial Setup", shape=ellipse, fillcolor="#F1F3F4",
fontcolor="#202124"]; design [label="Randomized Complete\nBlock Design (3-4 Reps)",
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fillcolor="#F1F3F4", fontcolor="#202124"]; plots [label="Plot Establishment\n(10-30 m?)",
fillcolor="#F1F3F4", fontcolor="#202124"]; application [label="Herbicide Application”,
shape=box, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; timing [label="Pre-
emergence or\nPre-plant Transplant”, fillcolor="#4285F4", fontcolor="#FFFFFF"]; assessment
[label="Data Collection\nand Assessment", shape=Dbox, style=filled, fillcolor="#34A853",
fontcolor="#FFFFFF"]; ewrs [label="EWRS Ratings\n(Weed Control & Crop Safety)",
fillcolor="#34A853", fontcolor="#FFFFFF"]; analysis [label="Statistical Analysis", shape=ellipse,
fillcolor="#FBBCO05", fontcolor="#202124"]; end [label="Efficacy & Safety\nDetermination",
shape=ellipse, fillcolor="#FBBCO05", fontcolor="#202124"];

// Edges start -> design; design -> plots; plots -> application; application -> timing; timing ->
assessment; assessment -> ewrs; ewrs -> analysis; analysis -> end; } dot Caption: General
workflow for oxadiargyl field trials.

Residue Analysis in Paddy Fields

Studies have also been conducted to determine the dissipation and final residues of
oxadiargyl in paddy field ecosystems.

o Sample Collection: Samples of paddy water, sail, rice straw, and grain are collected at
various time intervals after application.

» Analytical Method: A modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) sample preparation method coupled with high-performance liquid chromatography-
tandem mass spectrometry (HPLC-MS/MS) is a common analytical approach.

o Data Analysis: The dissipation data is often fitted to a first-order kinetic model to determine
the half-life (t2/2) of oxadiargyl in different matrices.

Toxicological Profile

The toxicological profile of oxadiargyl has been evaluated to assess its potential risks to
human health and the environment.

Human Health
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Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
oxadiargyl has the following hazard classifications:

Hazard Class GHS Classification

) o H361d: Suspected of damaging the unborn
Reproductive Toxicity

child.
Specific Target Organ Toxicity (Repeated H373: May cause damage to organs through
Exposure) prolonged or repeated exposure.

Ecotoxicology

Oxadiargyl is classified as very toxic to aquatic life with long-lasting effects.

Organism Endpoint Value

Fish (Common Carp, Cyprinus

) 96-hour LCso 0.6 mg/L
carpio)
H400: Very toxic to aquatic life.
Aquatic Environment GHS Classification H410: Very toxic to aquatic life

with long lasting effects.

Studies on common carp have shown that sublethal concentrations of oxadiargyl can induce
histopathological changes in vital organs and have genotoxic and hematotoxic effects.

Conclusion

Oxadiargyl represents a significant development in the field of weed science, providing an
effective tool for the pre-emergence and early post-emergence control of a wide range of
weeds in numerous important crops. Its mode of action as a PPO inhibitor offers an alternative
to other herbicidal chemistries, which is crucial for managing herbicide resistance. The
development of oxadiargyl was underpinned by rigorous experimental evaluation to establish
its efficacy, crop selectivity, and toxicological profile. As with all crop protection products, its use
requires careful management to maximize its benefits while minimizing potential risks to non-
target organisms and the environment. Future research may focus on the development of new
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formulations to enhance its efficacy and environmental safety, as well as its integration into
sustainable weed management programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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